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Cat. No.: B069644 Get Quote

Technical Guide: 7-Hydroxymethyl-9-methylbenz(c)acridine and Its Isomer 9-

Hydroxymethyl-7-methylbenz(c)acridine

Disclaimer: Initial searches for "7-Hydroxymethyl-9-methylbenz(c)acridine" did not yield a

specific CAS number or molecular weight, suggesting it may be a less common or differently

named compound. This guide will focus on the closely related and cataloged isomer, 9-

Hydroxymethyl-7-methylbenz(c)acridine, for which verifiable data is available.

Core Compound Identification
This technical guide provides an in-depth overview of 9-Hydroxymethyl-7-

methylbenz(c)acridine, a heterocyclic aromatic compound belonging to the acridine family.

Acridine derivatives are of significant interest to researchers and drug development

professionals due to their diverse biological activities, including potential applications in

oncology.

Compound Name CAS Number Molecular Formula Molecular Weight

9-Hydroxymethyl-7-

methylbenz(c)acridine
160543-02-2 C19H15NO 273.33 g/mol
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The synthesis of substituted acridines can be achieved through several established methods.

While a specific protocol for 9-Hydroxymethyl-7-methylbenz(c)acridine is not readily available in

the searched literature, the following are common synthetic routes for the acridine core

structure.

a) Bernthsen Acridine Synthesis: This method involves the condensation of a diphenylamine

with a carboxylic acid in the presence of a dehydrating agent like zinc chloride at high

temperatures.[1][2]

b) Friedlander Synthesis: This approach involves the reaction of an o-aminobenzaldehyde or

ketone with a compound containing a reactive methylene group (e.g., cyclohexanone) to form

the quinoline ring system, which is a core component of the acridine structure.[1][2]

Illustrative Synthetic Workflow:

Below is a generalized workflow for the synthesis of a substituted acridine, which could be

adapted for 9-Hydroxymethyl-7-methylbenz(c)acridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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